Cas no 2034400-66-1 (4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine)

• Product Name: 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine
• CAS No: 2034400-66-1
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5333636
• Update Time: 2025-06-11

4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)(3-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• (2-ethoxyphenyl)-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine

• Inchi： 1S/C19H23N3O3/c1-3-24-17-9-5-4-8-16(17)19(23)22-12-6-7-15(13-22)25-18-10-11-20-14(2)21-18/h4-5,8-11,15H,3,6-7,12-13H2,1-2H3
• InChI Key： CKVQKYAUWLCRFY-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CN(C(C2C=CC=CC=2OCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 434
• XLogP3: 3
• Topological Polar Surface Area: 64.599

Additional information on 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine

Comprehensive Overview of 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine (CAS No. 2034400-66-1)

4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine (CAS No. 2034400-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both pyrimidine and ethoxybenzoyl moieties in its structure makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine due to its potential as a kinase inhibitor or receptor modulator. These properties align with current trends in targeting precision medicine and personalized therapies, which are hot topics in the pharmaceutical industry. Additionally, the compound's structural complexity offers opportunities for further derivatization, making it a valuable scaffold for synthetic chemists.

The synthesis of 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine involves multi-step organic reactions, including amide coupling and ether formation. Its CAS No. 2034400-66-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the growing interest in small-molecule therapeutics, this compound is often discussed in forums and publications focusing on drug design and structure-activity relationships (SAR).

From an industrial perspective, 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine is also explored for its potential in agrochemical formulations. The ethoxybenzoyl group, in particular, is known for its role in enhancing the bioavailability of active ingredients. This aligns with the increasing demand for sustainable crop protection solutions, a key focus area in modern agriculture. Researchers are investigating whether this compound could serve as a precursor for novel pesticides or herbicides with improved environmental profiles.

In the context of AI-driven drug discovery, compounds like 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine are frequently analyzed using machine learning algorithms to predict their bioactivity and toxicity. This approach accelerates the identification of promising candidates while reducing laboratory costs. The compound's molecular weight and lipophilicity are critical parameters in such computational studies, making it a subject of interest in cheminformatics research.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 2034400-66-1 is essential. Its solubility, stability, and reactivity under various conditions are key factors in determining its suitability for specific applications. Recent studies have also explored its crystallization behavior, which is vital for formulation development in the pharmaceutical sector.

In summary, 4-{[1-(2-ethoxybenzoyl)piperidin-3-yl]oxy}-2-methylpyrimidine represents a compelling area of study at the intersection of organic chemistry, pharmacology, and materials science. Its CAS No. 2034400-66-1 serves as a gateway to a wealth of scientific literature and patent filings, reflecting its broad utility. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemical solutions.